Cas no 2229653-65-8 (5-(furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid)

• Product Name: 5-(furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid
• CAS No: 2229653-65-8
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 5798316
• PubChem ID: 165842835
• Update Time: 2025-10-22

5-(furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid
• EN300-1801521
• 2229653-65-8

• Inchi： 1S/C13H18O4/c1-9(8-10-6-5-7-17-10)13(2,3)11(16-4)12(14)15/h5-8,11H,1-4H3,(H,14,15)/b9-8+
• InChI Key： HEQAFOGZZFLCIG-CMDGGOBGSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)/C(=C/C1=CC=CO1)/C

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid

Introduction to 5-(Furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic Acid (CAS No. 2229653-65-8)

5-(Furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid (CAS No. 2229653-65-8) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, a methoxy group, and multiple methyl substituents, which collectively contribute to its potential biological activities and applications.

The furan ring is a five-membered aromatic heterocycle that is widely found in natural products and synthetic compounds. It is known for its ability to participate in various chemical reactions and to form stable complexes with metal ions. The presence of the furan ring in 5-(Furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid suggests that this compound may exhibit interesting reactivity and biological properties.

The methoxy group (-OCH₃) is another key functional group in this compound. Methoxy groups are common in many bioactive molecules and can influence the solubility, lipophilicity, and electronic properties of the molecule. In 5-(Furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid, the methoxy group may play a crucial role in modulating its interactions with biological targets and enhancing its pharmacological effects.

The multiple methyl substituents (CH₃) on the pentenyl chain contribute to the overall hydrophobicity of the molecule. This can affect the compound's ability to cross cell membranes and interact with membrane-bound receptors or enzymes. The presence of these methyl groups also suggests that the compound may have enhanced stability and reduced metabolic degradation.

The double bond in the pentenyl chain (C=C) adds an additional layer of complexity to the molecule. Conjugated double bonds can participate in various chemical reactions, such as Michael additions and Diels-Alder reactions. In the context of biological systems, the double bond may be involved in redox reactions or serve as a site for enzymatic modifications.

Recent studies have explored the potential applications of 5-(Furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid in various therapeutic areas. For instance, research has shown that compounds with similar structural features exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes 5-(Furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 5-(Furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enoic acid has also been investigated for its antioxidant properties. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Compounds with antioxidant activity can help protect cells from damage caused by reactive oxygen species (ROS). Preliminary studies have indicated that 5-(Furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enonic acid has significant antioxidant activity, making it a potential therapeutic agent for conditions associated with oxidative stress.

The pharmacokinetic properties of 5-(Furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enonic acid are another important aspect of its evaluation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies have shown that the compound has favorable ADME properties, with good oral bioavailability and low toxicity profiles. These characteristics make it an attractive candidate for further preclinical and clinical development.

In conclusion, 5-(Furan-2-yl)-2-methoxy-3,3,4-trimethylpent-4-enonic acid (CAS No. 2229653-65-8) is a promising compound with a unique combination of structural features that contribute to its potential biological activities. Its anti-inflammatory and antioxidant properties make it a valuable target for drug discovery and development. Ongoing research continues to explore its full therapeutic potential and optimize its use in various medical applications.